Cas no 1804351-06-1 (Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804351-06-1
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4835865
• Update Time: 2025-05-21

Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6F4INO3/c1-17-8(16)7-4(3-10)5(14)2-6(15-7)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： RCAJHVHGNKSJOT-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(=O)OC)C=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804351-06-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and applications. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a fluoromethyl group, an iodo group, a trifluoromethoxy group, and a methyl ester group. These substituents contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of electron-withdrawing groups such as the trifluoromethoxy group and the iodo group enhances the molecule's ability to interact with biological targets, making it a promising candidate for further research. Additionally, the fluoromethyl group introduces additional electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most intriguing aspects of Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is its potential as a building block for more complex molecules. Its structure allows for further functionalization at various positions on the pyridine ring, enabling the creation of derivatives with tailored properties. For instance, substitution at the fluoromethyl position could lead to compounds with enhanced selectivity for specific biological targets. Similarly, modifications to the trifluoromethoxy group could alter the compound's solubility or stability in different environments.

The synthesis of this compound involves a series of carefully controlled reactions that highlight its chemical complexity. Key steps include the introduction of substituents onto the pyridine ring through electrophilic substitution reactions and subsequent functionalization to achieve the desired groups. The use of iodine as a substituent is particularly noteworthy, as it can serve as a leaving group in further transformations or as an electron-withdrawing group to influence reactivity.

From an environmental perspective, Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate raises interesting questions about its potential impact on ecosystems. While its high degree of functionalization suggests it may not persist in natural environments due to rapid degradation, further studies are needed to confirm this. Its trifluoromethoxy group, in particular, has been shown in some cases to enhance biodegradability due to its electron-withdrawing nature.

In terms of applications, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For example, it exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. This suggests that it could serve as a lead compound for developing more potent inhibitors through iterative optimization. Additionally, its structure lends itself well to combinatorial chemistry approaches, where libraries of related compounds can be generated and screened for desired activities.

Looking ahead, researchers are exploring novel synthetic pathways to improve the efficiency and scalability of producing Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate. One promising approach involves using microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields. Such advancements would facilitate large-scale production for both research and commercial purposes.

In conclusion, Methyl 3-(fluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.